Cas no 102127-59-3 (Carbamodithioic acid,formylmethyl-, ethyl ester (9CI))

• Product name: Carbamodithioic acid,formylmethyl-, ethyl ester (9CI)
• CAS No: 102127-59-3
• MF: C₅H₉NOS₂
• MW: 163.261058568954
• CID: 124926
• PubChem ID: 554114

Carbamodithioic acid,formylmethyl-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid,formylmethyl-, ethyl ester (9CI)
• ethyl N-formyl-N-methylcarbamodithioate
• Ethyl N-methyl-N-formyldithiocarbamate
• AC1LB9XS
• ACMC-1BNKA
• AG-D-10505
• CTK4A0703
• Ethyl formyl(methyl)dithiocarbamate
• 102127-59-3
• AMARMQSDRABEDM-UHFFFAOYSA-N
• Ethyl formyl(methyl)dithiocarbamate #
• DTXSID70339152

• Inchi： InChI=1S/C5H9NOS2/c1-3-9-5(8)6(2)4-7/h4H,3H2,1-2H3
• InChI Key： AMARMQSDRABEDM-UHFFFAOYSA-N
• SMILES： CCSC(N(C=O)C)=S

Computed Properties

• Exact Mass: 163.01267
• Monoisotopic Mass: 163.01255626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• PSA: 20.31
• LogP: 1.74850